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Compound of Interest

Isoamyl 4-
Compound Name:
(dimethylamino)benzoate

cat. No.: B1209233

An In-depth Technical Guide to Isoamyl 4-
(dimethylamino)benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isoamyl 4-
(dimethylamino)benzoate, a compound of interest in various scientific and industrial fields.
This document details its chemical identity, physicochemical properties, relevant experimental
protocols, and its role in photochemical processes.

Chemical Identity: Synonyms and Alternative Names

Isoamyl 4-(dimethylamino)benzoate is known by a variety of names in scientific literature,
commercial products, and chemical databases. A comprehensive list of these identifiers is
crucial for accurate literature searches and unambiguous communication.
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Identifier Type Identifier

IUPAC Name 3-methylbutyl 4-(dimethylamino)benzoate

4-(Dimethylamino)benzoic acid isoamyl ester,

Isopentyl 4-(dimethylamino)benzoate, 4-

Synonyms ) ) ) o
(Dimethylamino)benzoic acid isopentyl ester,
Isoamyl p-dimethylaminobenzoate, Padimate A

Trade Names Escalol 506, Spectraban

CAS Number 21245-01-2

PubChem CID 88836

InChl Key OFSAUHSCHWRZKM-UHFFFAOYSA-N

Molecular Formula C14H21NO2

Physicochemical Properties

A summary of the key physicochemical properties of Isoamyl 4-(dimethylamino)benzoate is
presented below. These properties are essential for its handling, formulation, and application in
experimental settings.
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Property Value Reference
Molecular Weight 235.33 g/mol [1]
White to pale yellow crystalline
Appearance ) [2]
solid
Melting Point 36 °C [2]
Boiling Point 333.9 °C at 760 mmHg
Density 0.99 g/cm?3

Soluble in organic solvents
Solubility such as ethanol and acetone.

Insoluble in water.

Approximately 313 nm (in the

UV Absorption Maximum
UV-B range, based on the [3]

(Amax) o
structurally similar ethyl ester)

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis and
evaluation of Isoamyl 4-(dimethylamino)benzoate.

Synthesis of Isoamyl 4-(dimethylamino)benzoate

A common method for the synthesis of Isoamyl 4-(dimethylamino)benzoate is through the
esterification of p-dimethylaminobenzoic acid with isoamyl alcohol. A more recent and efficient
method utilizes p-dimethylamino benzaldehyde as a starting material.[4]

Materials:
e p-Dimethylamino benzaldehyde
e Isoamyl alcohol

e Hydrogen peroxide
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Ferric perchlorate (catalyst)
Solvent (e.g., toluene)

Sodium bicarbonate solution
Anhydrous magnesium sulfate

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,
separatory funnel, etc.)

Heating and stirring apparatus
Rotary evaporator
Procedure:

In a round-bottom flask, dissolve p-dimethylamino benzaldehyde in a suitable solvent such
as toluene.

Add isoamyl alcohol to the solution. The molar ratio of p-dimethylamino benzaldehyde to
isoamyl alcohol should be optimized, with an excess of the alcohol often used to drive the
reaction to completion.

Add a catalytic amount of ferric perchlorate.

Slowly add hydrogen peroxide to the reaction mixture while stirring. The temperature should
be controlled, typically between 15-35 °C.[4]

Heat the reaction mixture under reflux for several hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate
solution to neutralize any unreacted acid.

Wash with brine to remove any remaining aqueous impurities.
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» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the solution under reduced pressure using a rotary
evaporator to obtain the crude product.

e The crude product can be further purified by column chromatography on silica gel or by
recrystallization to yield pure Isoamyl 4-(dimethylamino)benzoate.

Photostability Testing

Given its application as a UV filter, assessing the photostability of Isoamyl 4-
(dimethylamino)benzoate is critical. The following protocol is based on the ICH Q1B
guidelines for photostability testing of new active substances.[5][6][7]

Materials:

e Isoamyl 4-(dimethylamino)benzoate

e Suitable solvent (e.g., ethanol)

e Quartz cuvettes or other transparent containers

» Photostability chamber equipped with a light source conforming to ICH Q1B guidelines (e.g.,
a combination of cool white fluorescent and near UV lamps)

o UV-Vis spectrophotometer
e Aluminum foil
Procedure:

o Sample Preparation: Prepare a solution of Isoamyl 4-(dimethylamino)benzoate in a
suitable solvent at a known concentration.

o Forced Degradation Study:

o Expose the solution in a chemically inert, transparent container to a high-intensity light
source within the photostability chamber.
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o Simultaneously, prepare a "dark control” sample by wrapping an identical container with
the solution in aluminum foil to protect it from light and place it in the same chamber.

o Monitor the samples at various time points. Analyze the samples for degradation using a
stability-indicating HPLC method.

o Confirmatory Study:

o

Expose the sample to a total illumination of not less than 1.2 million lux hours and an
integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[5][6]

o Adark control sample should be stored under the same conditions but protected from
light.

o Analyze the exposed and dark control samples for any changes in physical properties, and
for the formation of degradation products by HPLC.

o The UV-Vis spectrum of the solution can also be measured before and after exposure to
assess changes in its absorbance profile.

Photochemical Mechanism and Biological
Implications

Isoamyl 4-(dimethylamino)benzoate, as a derivative of p-aminobenzoic acid (PABA),
functions as a UV filter by absorbing high-energy UV-B radiation. However, the absorbed
energy can lead to photochemical reactions with biological implications.

Upon absorption of UV radiation, the molecule is promoted to an excited state. This excited
molecule can then transfer its energy to molecular oxygen, generating reactive oxygen species
(ROS) such as singlet oxygen. These ROS can subsequently interact with and cause damage
to biological macromolecules, most notably DNA.[8] This indirect mechanism of DNA damage
can lead to the formation of various DNA lesions, including oxidized bases and single-strand
breaks.

The following diagram illustrates the proposed photochemical pathway leading to potential DNA
damage.
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Caption: Proposed photochemical pathway of Isoamyl 4-(dimethylamino)benzoate leading to
indirect DNA damage.

It is important to note that while this compound can absorb harmful UV radiation, its potential to
generate ROS and cause indirect DNA damage is a critical consideration in its application,
particularly in dermatological and cosmetic formulations. Further research into the photostability
and photochemical behavior of Isoamyl 4-(dimethylamino)benzoate is essential for a
complete understanding of its safety and efficacy profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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